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Compound of Interest

Compound Name:
Methyl (4-

hydroxyphenyl)propynoate

Cat. No.: B1339233 Get Quote

Technical Support Center: Methyl (4-
Hydroxyphenyl)propynoate
This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions (FAQs) for researchers, scientists, and drug development

professionals working with methyl (4-hydroxyphenyl)propynoate.

Disclaimer: A specific Material Safety Data Sheet (MSDS) for methyl (4-
hydroxyphenyl)propynoate (CAS No. 136634-54-3) is not readily available. The following

safety precautions are based on the known hazards of structurally related compounds, such as

methyl propiolate and other phenolic compounds. It is imperative to handle this chemical with

extreme caution and to perform a thorough risk assessment before commencing any

experimental work.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with methyl (4-hydroxyphenyl)propynoate?

A1: Based on the propynoate functional group and the phenolic structure, the primary hazards

are expected to be:

Flammability: Organic esters, especially those with triple bonds, can be flammable.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1339233?utm_src=pdf-interest
https://www.benchchem.com/product/b1339233?utm_src=pdf-body
https://www.benchchem.com/product/b1339233?utm_src=pdf-body
https://www.benchchem.com/product/b1339233?utm_src=pdf-body
https://www.benchchem.com/product/b1339233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin and Eye Irritation: This compound is likely to be a skin and severe eye irritant.[1][2][3][4]

Respiratory Tract Irritation: Inhalation of dust or vapors may cause respiratory irritation.[1][2]

[3][4]

Toxicity: The toxicological properties have not been fully investigated. Handle with care to

avoid systemic effects.[1][3]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: A comprehensive list of recommended PPE is provided in the table below. Always ensure

you are wearing the appropriate protective gear before handling the substance.

Q3: How should I properly store methyl (4-hydroxyphenyl)propynoate?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.[1]

Q4: What should I do in case of accidental exposure?

A4: In case of accidental exposure, follow the first aid measures outlined in the Troubleshooting

Guide.

Q5: How should I dispose of waste containing methyl (4-hydroxyphenyl)propynoate?

A5: Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][3] Do not empty into drains.[1]

Troubleshooting Guides
Issue: Accidental Spill
Symptoms:

Visible powder or solution outside of the designated container.

Solution:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
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Containment: For small spills, use an inert absorbent material to contain the substance.

Avoid generating dust.

Personal Protection: Wear appropriate PPE, including respiratory protection, chemical-

resistant gloves, and safety goggles.

Clean-up: Carefully sweep or scoop up the spilled material into a designated, labeled waste

container.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Issue: Inhalation Exposure
Symptoms:

Coughing, shortness of breath, or irritation of the respiratory tract.

Solution:

Move to Fresh Air: Immediately move the affected individual to an area with fresh air.[1][2][3]

Seek Medical Attention: If breathing is difficult or symptoms persist, seek immediate medical

attention.[1][2][3]

Provide Oxygen: If available and the individual is trained, administer oxygen.

Issue: Skin or Eye Contact
Symptoms:

Skin: Redness, itching, or irritation.

Eyes: Stinging, tearing, redness, or blurred vision.

Solution:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1][2][3] Remove contaminated clothing. If irritation persists, seek medical
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attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][2][3] Remove contact lenses if

present and easy to do. Seek immediate medical attention.

Data Presentation
Table 1: Personal Protective Equipment (PPE) Summary

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.

To protect against splashes

and dust.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and closed-toe shoes.

To prevent skin contact and

irritation.

Respiratory Protection

Use a NIOSH-approved

respirator with an appropriate

cartridge if working in a poorly

ventilated area or when

generating dust.

To prevent inhalation of

harmful dust or vapors.

Table 2: Incompatible Materials

Material Class Examples Hazard of Incompatibility

Strong Oxidizing Agents Peroxides, Nitrates
May cause a vigorous,

potentially explosive reaction.

Strong Bases
Sodium Hydroxide, Potassium

Carbonate

Can catalyze decomposition or

other hazardous reactions.[1]

Experimental Protocols
General Handling and Weighing Protocol
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Preparation:

Ensure a calibrated analytical balance is located inside a certified chemical fume hood.

Gather all necessary PPE and handling equipment (spatulas, weighing paper, etc.).

Place a labeled, sealable waste bag within the fume hood for disposal of contaminated

materials.

Procedure:

Don all required PPE before entering the designated work area.

Perform all manipulations of methyl (4-hydroxyphenyl)propynoate within the fume hood

to minimize inhalation exposure.

Use a spatula to carefully transfer the desired amount of the compound onto weighing

paper.

Avoid generating dust. If the material is a fine powder, handle it with extra care.

Once the desired amount is weighed, securely close the primary container.

Transfer the weighed compound to your reaction vessel.

Post-Handling:

Clean all equipment that came into contact with the compound.

Dispose of all contaminated disposables (weighing paper, gloves) in the designated

hazardous waste container.

Wash hands thoroughly with soap and water after handling is complete.

Mandatory Visualizations
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Preparation Handling Cleanup

Don PPE Verify Fume Hood Prepare Waste Weigh Compound Transfer to Vessel Dispose Waste Decontaminate Wash Hands

Click to download full resolution via product page

Caption: Experimental workflow for handling methyl (4-hydroxyphenyl)propynoate.
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Caption: First aid response for exposure to methyl (4-hydroxyphenyl)propynoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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